ML261
ML261
ML-261 is a thienopyrrole-5-carboxamide that inhibits lipid droplet formation in murine AML12 hepatocytes (IC50 = 69.7 nM) but not in human Huh7 hepatocellular carcinoma or primary hepatocyte cells.
Potent inhibitor of lipid droplet formation
Lipid droplets are a fundamental component of intracellular lipid homeostasis in all cell types and they can provide a rapidly mobilized lipid source for many important biological processes such as membrane trafficking and cell signaling. Non-alcoholic fatty liver disease is associated with an increase in the number and size of lipid droplets found in hepatocytes and can lead to inflammatory complications including steatohepatitis and liver dysfunction. ML-261 is a thienopyrrole-5-caboxamide compound that inhibits hepatic lipid droplet formation (IC50 = 69.7 nM in mouse AML-12 hepatocytes).
Potent inhibitor of lipid droplet formation
Lipid droplets are a fundamental component of intracellular lipid homeostasis in all cell types and they can provide a rapidly mobilized lipid source for many important biological processes such as membrane trafficking and cell signaling. Non-alcoholic fatty liver disease is associated with an increase in the number and size of lipid droplets found in hepatocytes and can lead to inflammatory complications including steatohepatitis and liver dysfunction. ML-261 is a thienopyrrole-5-caboxamide compound that inhibits hepatic lipid droplet formation (IC50 = 69.7 nM in mouse AML-12 hepatocytes).
Brand Name:
Vulcanchem
CAS No.:
902523-58-4
VCID:
VC21192974
InChI:
InChI=1S/C20H23ClN2O3S/c1-4-25-16-7-6-13(10-17(16)26-5-2)8-9-22-20(24)15-11-18-14(23(15)3)12-19(21)27-18/h6-7,10-12H,4-5,8-9H2,1-3H3,(H,22,24)
SMILES:
CCOC1=C(C=C(C=C1)CCNC(=O)C2=CC3=C(N2C)C=C(S3)Cl)OCC
Molecular Formula:
C20H23ClN2O3S
Molecular Weight:
406.9 g/mol
ML261
CAS No.: 902523-58-4
Cat. No.: VC21192974
Molecular Formula: C20H23ClN2O3S
Molecular Weight: 406.9 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | ML-261 is a thienopyrrole-5-carboxamide that inhibits lipid droplet formation in murine AML12 hepatocytes (IC50 = 69.7 nM) but not in human Huh7 hepatocellular carcinoma or primary hepatocyte cells. Potent inhibitor of lipid droplet formation Lipid droplets are a fundamental component of intracellular lipid homeostasis in all cell types and they can provide a rapidly mobilized lipid source for many important biological processes such as membrane trafficking and cell signaling. Non-alcoholic fatty liver disease is associated with an increase in the number and size of lipid droplets found in hepatocytes and can lead to inflammatory complications including steatohepatitis and liver dysfunction. ML-261 is a thienopyrrole-5-caboxamide compound that inhibits hepatic lipid droplet formation (IC50 = 69.7 nM in mouse AML-12 hepatocytes). |
|---|---|
| CAS No. | 902523-58-4 |
| Molecular Formula | C20H23ClN2O3S |
| Molecular Weight | 406.9 g/mol |
| IUPAC Name | 2-chloro-N-[2-(3,4-diethoxyphenyl)ethyl]-4-methylthieno[3,2-b]pyrrole-5-carboxamide |
| Standard InChI | InChI=1S/C20H23ClN2O3S/c1-4-25-16-7-6-13(10-17(16)26-5-2)8-9-22-20(24)15-11-18-14(23(15)3)12-19(21)27-18/h6-7,10-12H,4-5,8-9H2,1-3H3,(H,22,24) |
| Standard InChI Key | DGNXYXASQJMULD-UHFFFAOYSA-N |
| SMILES | CCOC1=C(C=C(C=C1)CCNC(=O)C2=CC3=C(N2C)C=C(S3)Cl)OCC |
| Canonical SMILES | CCOC1=C(C=C(C=C1)CCNC(=O)C2=CC3=C(N2C)C=C(S3)Cl)OCC |
| Appearance | Assay:≥98%A crystalline solid |
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